![molecular formula EuO4P B086074 Europium(3+);phosphate CAS No. 13537-10-5](/img/structure/B86074.png)
Europium(3+);phosphate
Overview
Description
Europium(III) phosphate is one of the phosphates of europium, with the chemical formula of EuPO4 . Other phosphates include europium(II) phosphate (Eu3(PO4)2) and europium(II,III) phosphate (Eu3Eu(PO4)3) .
Synthesis Analysis
Europium phosphate can be produced by the sol-gel method of europium(III) oxide . First, europium(III) oxide is dissolved in an equimolar amount of nitric acid, and then an excess of 10% phosphoric acid is added . The process also requires the addition of ammonia to adjust the pH to 4 and form a gel, which is then washed with water and heated to 1200 °C for a day .Molecular Structure Analysis
Europium(III) phosphate is isotypic to CePO4 and crystallizes in the monazite structure type, in the space group P21/n (no. 14, position 2) with the lattice parameters a = 668.13(10), b = 686.18(9), c = 634.91(8) pm and β = 103.96(1)° with four formula units per unit cell .Physical And Chemical Properties Analysis
Europium(III) phosphate is a colorless solid . It has a molar mass of 246.934 g·mol−1 . The density of Europium(III) phosphate is 5.81 g·cm−3 . It is insoluble in water . Its heat capacity is 111.5 J/mol·K at 298.15 K , and its bulk modulus is 159(2) GPa .Scientific Research Applications
Structural Probe in Diluted Phosphates : Europium(III) emission is used as a structural probe in diluted double phosphate, assisting in determining the number of metal sites and their symmetries (Szuszkiewicz et al., 2002).
Luminescent Drug Carriers : Europium-doped amorphous calcium phosphate porous nanospheres have been developed for applications as luminescent drug carriers, showing biocompatibility and a sustained drug release profile (Chen et al., 2011).
Sensitive Luminescent Probe for Phosphate Detection : A europium-tetracycline complex has been used as a sensitive luminescent probe for phosphate detection in biological and biochemical systems (Duerkop et al., 2006).
Biological Probes : Europium-doped calcium pyrophosphates have been explored as luminescent biological probes, offering potential applications in live cell imaging (Doat et al., 2005).
Photoluminescence in Bioapatite Nanoparticles : Europium-doped apatitic calcium phosphate has been synthesized as a biomimetic material, showcasing potential as a biological probe due to its photostable luminescence (Doat et al., 2004).
Fluorescent Probe for Environmental Monitoring : Europium-adjusted carbon dots have been developed as an off-on fluorescence probe, effectively used for phosphate detection in complex environments like artificial wetlands (Zhao et al., 2011).
Dual Luminescence Sensor for Phosphate and Fe3+ Ion Detection : Europium-based metal-organic frameworks have been utilized as dual sensors for selective detection of phosphate anion and Fe3+ ion in aqueous media (Rao & Mandal, 2018).
Formation of Organic-Inorganic Hybrids : Synthesis of europium organic phosphate and phosphoramide complexes has been explored for creating organic-inorganic hybrids (Zdravkov et al., 2012).
Selective Detection of Phosphate in Biological Fluids : A Europium-pyridinedicarboxylate-adenine nanoprobe has been developed for the selective detection of phosphate in biological fluids, offering potential for medical diagnostics (Zhao et al., 2020).
Phosphate Sensing in Environmental Applications : Europium-based coordination polymer nanospheres have been shown to be effective fluorescent probes for phosphate sensing, important for monitoring water quality and early warning of eutrophication (Song et al., 2017).
properties
IUPAC Name |
europium(3+);phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Eu.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJNZTHUWRRLWOA-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])[O-].[Eu+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
EuO4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80928975 | |
Record name | Europium(3+) phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80928975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13537-10-5 | |
Record name | Europium phosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013537105 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Europium(3+) phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80928975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Europium phosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.532 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can europium(III) phosphate be used for high-temperature thermometry?
A: Yes, research suggests that single crystals of europium(III) phosphate can function as high-temperature thermometers. [] This is based on the temperature-dependent luminescence of europium(III) ions (Eu3+). Specifically, by analyzing the intensity ratio between defect emission from the host lattice and Eu3+ 5D0,1 7FJ transitions upon excitation at 338 nm, the temperature sensing range can extend up to at least 865 K. [] This method offers a resolution of <1 K with excellent reproducibility. []
Q2: What influences the temperature sensing range of europium(III) phosphate?
A: The temperature sensing range of europium(III) phosphate is influenced by the excitation wavelength used. [] Studies have shown that excitation at different wavelengths, such as 365 nm (intraconfigurational 4f2 excitation), 338 nm (defect excitation), and 254 nm (O2- → Eu3+ charge-transfer excitation), results in varying temperature dependencies of the emission intensity. [] This difference arises from the distinct coupling schemes between the lanthanoid and defect emission from the host lattice at each excitation wavelength. []
Q3: Beyond temperature sensing, are there other applications for europium(III) phosphate's luminescent properties?
A3: While the provided research focuses on temperature sensing, the luminescent properties of europium(III) phosphate, stemming from the Eu3+ ions, make it potentially suitable for other applications. These could include:
Q4: What is known about the different structural forms of europium(III) phosphate?
A: Research indicates that europium(III) phosphate can exist in both crystalline and amorphous forms. [] While the provided abstracts lack specific details on these structures, the crystallization process of europium(III) phosphate, involving intermediate modifications, has been studied. [] Further research exploring the specific crystal structures, including analysis through techniques like X-ray diffraction, would be beneficial.
Q5: How does the presence of other elements like calcium or strontium influence europium(III) phosphate?
A: The inclusion of elements like calcium or strontium can impact the crystal chemistry and phase formation in systems containing europium(III) phosphate. [, ] For instance, the formation of calcium-substituted europium(III) phosphate monohydrate from phosphoric acid solutions has been reported. [] Additionally, research has explored phases related to the α-potassium sulfate structure within the sodium phosphate-strontium phosphate-europium(III) phosphate system. [] Understanding these interactions is crucial for tailoring the properties of europium(III) phosphate for specific applications.
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